Cas no 1849259-01-3 (2,2-Dimethylhex-5-yn-1-amine)

• Product Name: 2,2-Dimethylhex-5-yn-1-amine
• CAS No: 1849259-01-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD30169077
• CID: 5617432
• PubChem ID: 122240220
• Update Time: 2025-11-01

2,2-Dimethylhex-5-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylhex-5-yn-1-amine
• 1849259-01-3
• EN300-2987892
• 2,2-Dimethylhex-5-yn-1-amine

• MDL： MFCD30169077
• Inchi： 1S/C8H15N/c1-4-5-6-8(2,3)7-9/h1H,5-7,9H2,2-3H3
• InChI Key： WUANUHPPKUOSQV-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CCC#C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Dimethylhex-5-yn-1-amine

Recent Advances in the Study of 2,2-Dimethylhex-5-yn-1-amine (CAS: 1849259-01-3) in Chemical Biology and Pharmaceutical Research

The compound 2,2-Dimethylhex-5-yn-1-amine (CAS: 1849259-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have explored the synthetic pathways for 2,2-Dimethylhex-5-yn-1-amine, emphasizing its role as a versatile intermediate in the preparation of more complex bioactive molecules. Researchers have reported efficient synthetic routes that yield high purity and scalability, which are critical for industrial applications. The compound's alkyne functionality and tertiary amine group make it a valuable building block for click chemistry and other bioorthogonal reactions, enabling its use in targeted drug delivery systems and bioconjugation strategies.

In terms of biological activity, preliminary investigations suggest that 2,2-Dimethylhex-5-yn-1-amine exhibits promising interactions with specific cellular targets, including enzymes and receptors involved in neurodegenerative diseases and cancer. For instance, a 2023 study demonstrated its ability to modulate the activity of certain kinases, which are key players in signal transduction pathways. These findings open new avenues for the development of kinase inhibitors with improved selectivity and reduced off-target effects.

Furthermore, the compound's potential in drug delivery systems has been explored, with researchers leveraging its alkyne group for site-specific modifications. This approach has been particularly useful in the design of prodrugs and antibody-drug conjugates (ADCs), where precise targeting is essential for minimizing systemic toxicity. Recent advancements in nanotechnology have also incorporated 2,2-Dimethylhex-5-yn-1-amine into nanoparticle formulations, enhancing the stability and bioavailability of therapeutic agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2,2-Dimethylhex-5-yn-1-amine-based therapeutics. Current research is focused on addressing issues such as metabolic stability, tissue penetration, and potential immunogenicity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate laboratory findings into clinically viable treatments.

In conclusion, 2,2-Dimethylhex-5-yn-1-amine (CAS: 1849259-01-3) represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural features and versatile applications underscore its potential as a key player in the development of next-generation therapeutics. Continued research and innovation will be crucial to fully unlock its therapeutic potential and address the remaining challenges in drug development.